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Compound of Interest

Compound Name: 2-Bromo-p-xylene

Cat. No.: B3025503 Get Quote

An In-depth Guide to the Molecular Properties of 2-Bromo-p-Xylene

This technical guide provides essential information regarding the molecular formula and

molecular weight of 2-bromo-p-xylene, a compound of interest for researchers, scientists, and

professionals in drug development.

Core Molecular Data
2-Bromo-p-xylene, also known by synonyms such as 1-bromo-2,5-dimethylbenzene and 2,5-

dimethylbromobenzene, is an aromatic organic compound.[1][2][3] Its fundamental molecular

properties are crucial for a wide range of applications in chemical synthesis and pharmaceutical

research.

The key molecular identifiers and properties for 2-bromo-p-xylene are summarized in the table

below.
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Property Value

Molecular Formula C8H9Br[4][5][6]

Molecular Weight 185.06 g/mol [2][5][6]

CAS Number 553-94-6[4][5]

Appearance Clear colourless to light yellow liquid[4]

Boiling Point 199-201 °C[1]

Melting Point 9-10 °C[1][4]

Density 1.339 g/cm³[4]

Determination of Molecular Properties
The molecular formula and weight of a compound like 2-bromo-p-xylene are determined

through standard analytical chemistry techniques.

Molecular Formula (C8H9Br): The elemental composition is typically determined by

combustion analysis, which measures the amount of carbon and hydrogen. The presence of

bromine is confirmed and quantified using methods such as mass spectrometry or X-ray

fluorescence.

Molecular Weight (185.06 g/mol ): Mass spectrometry is the primary method for determining

the molecular weight of a compound. This technique measures the mass-to-charge ratio of

ionized molecules, providing a precise molecular weight. The exact mass is reported as

183.98876 Da.[4][7]

Logical Relationship Diagram
The following diagram illustrates the logical connection between the common name of the

compound, its molecular formula, and its corresponding molecular weight.
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Logical flow from compound name to molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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